Cas no 934127-23-8 (5-(2,4-difluorophenoxy)methylthiophene-2-carboxylic acid)

• Product Name: 5-(2,4-difluorophenoxy)methylthiophene-2-carboxylic acid
• CAS No: 934127-23-8
• MF: C₁₂H₈F₂O₃S
• MW: 270.251929283142
• MDL: MFCD06804716
• CID: 3059213
• PubChem ID: 19620526
• Update Time: 2025-05-28

5-(2,4-difluorophenoxy)methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((2,4-Difluorophenoxy)methyl)thiophene-2-carboxylic acid
• 5-(2,4-difluorophenoxy)methylthiophene-2-carboxylic acid
• 5-(2,4-difluorophenoxymethyl)thiophene-2-carboxylic acid
• C12H8F2O3S
• JMB12723
• EN300-92719
• STK349559
• 5-((2,4-Difluorophenoxy)methyl)thiophene-2-carboxylicacid
• CS-0264403
• BBL039923
• 5-[(2,4-difluorophenoxy)methyl]thiophene-2-carboxylic acid
• 934127-23-8
• MFCD06804716
• 5-[(2,4-DIFLUOROPHENOXY)METHYL]-2-THIOPHENECARBOXYLIC ACID
• AKOS000309508

• MDL： MFCD06804716
• Inchi： 1S/C12H8F2O3S/c13-7-1-3-10(9(14)5-7)17-6-8-2-4-11(18-8)12(15)16/h1-5H,6H2,(H,15,16)
• InChI Key： AFTZTVFKUMSBBR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1COC1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 270.01622161Da
• Monoisotopic Mass: 270.01622161Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-(2,4-difluorophenoxy)methylthiophene-2-carboxylic acid

Recent Advances in the Study of 5-(2,4-difluorophenoxy)methylthiophene-2-carboxylic acid (CAS: 934127-23-8)

5-(2,4-difluorophenoxy)methylthiophene-2-carboxylic acid (CAS: 934127-23-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene-carboxylic acid core and difluorophenoxy moiety, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and potential as a lead compound for drug development.

One of the key findings in recent research is the compound's role as a potent inhibitor of specific enzymatic targets. A 2023 study published in the Journal of Medicinal Chemistry revealed that 5-(2,4-difluorophenoxy)methylthiophene-2-carboxylic acid exhibits selective inhibition against certain kinases involved in inflammatory pathways. The study employed molecular docking and kinetic assays to demonstrate its binding affinity and inhibitory constants, providing a structural basis for its activity. These findings suggest potential applications in the treatment of chronic inflammatory diseases.

In addition to its kinase inhibition properties, recent investigations have explored the compound's antimicrobial potential. Research conducted at several academic institutions has shown that derivatives of 5-(2,4-difluorophenoxy)methylthiophene-2-carboxylic acid display activity against drug-resistant bacterial strains. The presence of the difluorophenoxy group appears to enhance membrane permeability, while the thiophene-carboxylic acid moiety contributes to target specificity. These dual characteristics make it a promising scaffold for developing new antimicrobial agents in an era of increasing antibiotic resistance.

The synthetic pathways for 5-(2,4-difluorophenoxy)methylthiophene-2-carboxylic acid have also seen significant optimization in recent years. A 2024 publication in Organic Process Research & Development described a novel, scalable synthesis route that improves yield and reduces environmental impact. The new method employs green chemistry principles, including catalyst recycling and solvent minimization, addressing both economic and sustainability concerns in pharmaceutical manufacturing.

Pharmacokinetic studies of this compound have provided valuable insights into its drug-like properties. Recent animal model studies indicate favorable absorption and distribution profiles, with particular attention to its blood-brain barrier permeability. These characteristics, combined with its established biological activity, position 5-(2,4-difluorophenoxy)methylthiophene-2-carboxylic acid as a strong candidate for central nervous system-targeted therapies. Current research is focusing on structural modifications to further optimize its pharmacokinetic parameters while maintaining therapeutic efficacy.

Looking forward, the research community anticipates several directions for this compound. Computational chemistry approaches are being employed to design and evaluate novel derivatives with enhanced properties. Additionally, combination therapies incorporating 5-(2,4-difluorophenoxy)methylthiophene-2-carboxylic acid with existing drugs are under investigation to potentially overcome resistance mechanisms in various disease contexts. The compound's versatility and demonstrated biological activities make it a valuable tool for both therapeutic development and fundamental research in chemical biology.